Cas no 5634-08-2 (Propanedinitrile, 1,3-dithiol-2-ylidene-)

• Product Name: Propanedinitrile, 1,3-dithiol-2-ylidene-
• CAS No: 5634-08-2
• MF: C₆H₂N₂S₂
• MW: 166.223477840424
• CID: 1602262
• PubChem ID: 71444734
• Update Time: 2025-04-21

Propanedinitrile, 1,3-dithiol-2-ylidene- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 1,3-dithiol-2-ylidene-
• 2-dicyanomethylene-1,3-dithiole
• DTXSID40853491
• (1,3-Dithiol-2-ylidene)propanedinitrile
• propanedinitrile, 2-(1,3-dithiol-2-ylidene)-
• 2-(1,3-dithiol-2-ylidene)malononitrile
• 5634-08-2
• SCHEMBL12002549
• 1,3-dithiol-2-ylidenepropanedinitrile
• PZBVFWGVGHNQMI-UHFFFAOYSA-N
• (2H-1,3-Dithiol-2-ylidene)propanedinitrile

• Inchi： 1S/C6H2N2S2/c7-3-5(4-8)6-9-1-2-10-6/h1-2H
• InChI Key： PZBVFWGVGHNQMI-UHFFFAOYSA-N
• SMILES： S1C=CS/C/1=C(\C#N)/C#N

Computed Properties

• Exact Mass: 165.96606
• Monoisotopic Mass: 165.96594042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 47.58